Cas no 681441-18-9 (Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl-)
681441-18-9 structure
Product Name:Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl-
CAS No:681441-18-9
MF:C11H12BrN3
MW:266.13708114624
CID:4141806
PubChem ID:60055812
Update Time:2025-04-24
Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl-
- 681441-18-9
- 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethylBenzenamine
- DTXSID101224802
- SCHEMBL6359249
- DB-117501
-
- Inchi: 1S/C11H12BrN3/c1-14(2)10-3-5-11(6-4-10)15-8-9(12)7-13-15/h3-8H,1-2H3
- InChI Key: KFRHEGDANSXADR-UHFFFAOYSA-N
- SMILES: C1(N(C)C)=CC=C(N2C=C(Br)C=N2)C=C1
Computed Properties
- Exact Mass: 265.02146Da
- Monoisotopic Mass: 265.02146Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 21.1Ų
Benzenamine, 4-(4-bromo-1H-pyrazol-1-yl)-N,N-dimethyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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